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The following table summarizes specific corrosion-related problems, their potential causes, and evidence-

based solutions gathered from the literature.

Problem Possible Causes
Recommended Solutions & Supporting
Evidence

High Corrosion
Rates in Carbon
Steel Equipment

Use of primary/secondary
amines (e.g., MEA) which are

inherently corrosive; lack of
protective siderite (FeCO₃) layer

formation [1].

Switch to piperazine-promoted blends
using tertiary/sterically-hindrated amines

(e.g., MDEA, AMP). These blends favor the
formation of a protective siderite (FeCO₃)
layer on carbon steel surfaces, significantly
reducing corrosion [1].

Corrosion in CO₂
Transport
Pipelines
(Aqueous Phase)

Presence of acidic impurities
(SO₂, NO₂, O₂) in the CO₂

stream; low pH conditions [2].

Add Piperazine as a neutralizing agent.
Studies show 1000 ppm PZ in the aqueous

phase can achieve 86% inhibition efficiency
by increasing the pH and neutralizing acidic

gases through its imino group [2].

Oxidative
Degradation of
Solvent Leading
to Corrosivity

Reaction of amines with oxygen,

leading to acidic degradation
products and thermally stable

salts that increase corrosion [3].

Use Piperazine as a additive. PZ exhibits

excellent oxidative degradation resistance.
Also, add Potassium Iodide (KI) as an

antioxidant. KI is not consumed in the
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Problem Possible Causes
Recommended Solutions & Supporting
Evidence

process and effectively inhibits amine
degradation [3].

Thermal
Degradation of
Solvent

High temperatures in the
desorber column breaking down

the amine [3].

Incorporate Piperazine. PZ has high thermal
stability and can be used at temperatures up

to 150 °C without significant degradation,
improving the longevity of the solvent blend

[3].

Detailed Frequently Asked Questions (FAQs)

What makes piperazine an effective corrosion control agent?

Piperazine acts through a dual mechanism:

pH Stabilization: Its imino group effectively neutralizes acidic gas impurities (like SO₂ and NO₂) that

may be present in the CO₂ stream, thereby raising the pH of the aqueous environment and making it
less corrosive [2].

Promotion of Protective Layers: In promoted blends, the chemistry of PZ leads to an excess of
carbonate (CO₃²⁻) species. These ions react with Fe²⁺ ions from steel to form a protective layer of

siderite (FeCO₃), which acts as a physical barrier against corrosion [1].

How does the choice of amine blend affect corrosion?

The type of amine in a blend with PZ is critical:

Primary Amines (e.g., MEA): Highly corrosive and should be minimized or avoided if carbon steel
equipment is used [1].

Tertiary or Sterically-Hindered Amines (e.g., MDEA, AMP): These are recommended for use with
PZ. They not only have high CO₂ capacity and lower regeneration energy but also promote the

formation of the protective siderite layer, making them compatible with more affordable carbon steel
infrastructure [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S138358662500440X
https://www.sciencedirect.com/science/article/abs/pii/S138358662500440X
https://www.sciencedirect.com/science/article/abs/pii/S138358662500440X
https://www.sciencedirect.com/science/article/abs/pii/S1750583617301044
https://www.sciencedirect.com/science/article/abs/pii/S1750583616304467
https://www.sciencedirect.com/science/article/abs/pii/S1750583616304467
https://www.sciencedirect.com/science/article/abs/pii/S1750583616304467
https://www.smolecule.com/products/s6642555?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


What non-material methods can inhibit piperazine solvent
degradation?

Degradation leads to corrosive by-products. To prevent this:

Add Antioxidants: Specifically, Potassium Iodide (KI). Research shows that adding KI to a MEA-
PZ-butanOL-H₂O biphasic solvent effectively inhibits oxidative degradation without being consumed.

After 42 days, the alkalinity of a solution with KI decreased by only 4% [3].
Use Metal Ion Chelating Agents: Agents like Ethylenediaminetetraacetic acid (EDTA) can be

added to chelate metal ions that catalyze oxidative degradation reactions [3].

What is the experimental protocol for testing corrosion
inhibition?

A standard weight-loss method can be used to evaluate corrosion rates and inhibition efficiency [2]:

Specimen Preparation: Cut and polish steel coupons (e.g., N80 steel) to a specific grit (e.g., 600).

Clean with acetone and ethanol, then dry.
Solution Preparation: Prepare the aqueous amine solvent with and without the corrosion inhibitor

(e.g., PZ) under investigation.
Exposure Test: Immerse the pre-weighed coupons in the solution within a high-pressure reactor.

Purge with CO₂ (and any desired impurities like SO₂/NO₂) and maintain at the target temperature and
pressure for a set duration.

Post-Test Analysis:
Weight-Loss: Clean the coupons to remove corrosion products, dry, and re-weigh. Calculate

the corrosion rate and inhibition efficiency.
Surface Analysis: Use Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD)
to examine surface morphology and identify corrosion products (e.g., siderite).

Corrosion Issue Diagnostic Framework

The following flowchart provides a logical pathway for diagnosing and addressing corrosion issues in a

piperazine-based CO₂ capture system. You can use the DOT script below to generate and modify the diagram

for your own documentation.
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Start: Suspected
Corrosion Issue

Where is corrosion
occurring?

Absorption Column

Absorber

Stripper/Reboiler

Stripper

CO₂ Transport
Pipeline

Pipeline

Is the solvent degraded?
(Check for discoloration,

changes in viscosity)

Is the amine blend
primary/secondary based?

No

Add Antioxidant (e.g., KI)
and Metal Chelator (e.g., EDTA)

Yes

No

Switch to PZ-promoted blend
with MDEA or AMP

Yes

Add Piperazine (PZ)
as a neutralizing agent
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Click to download full resolution via product page

Diagram Title: Piperazine Solvent Corrosion Diagnostic Path

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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